1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-one
Description
“1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-one” is a chemical compound that belongs to the class of organic compounds known as pyrazoles . Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms .
Molecular Structure Analysis
The molecular structure of “1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-one” consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms . The molecule also contains a bromine atom and a methyl group attached to the pyrazole ring .Future Directions
The future directions for the study of “1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-one” and similar compounds could include further exploration of their synthesis methods, investigation of their chemical reactions, and evaluation of their potential biological activities. Given the wide range of activities exhibited by pyrazole compounds, they may have potential applications in the development of new drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-one involves the reaction of 3-bromo-1-methyl-1H-pyrazole with ethyl acetoacetate followed by hydrolysis and decarboxylation.", "Starting Materials": [ "3-bromo-1-methyl-1H-pyrazole", "ethyl acetoacetate", "sodium hydroxide", "water", "hydrochloric acid", "sodium chloride", "sodium carbonate", "magnesium sulfate", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 3-bromo-1-methyl-1H-pyrazole (1.0 g, 5.6 mmol) and ethyl acetoacetate (1.2 g, 9.0 mmol) in ethanol (10 mL) and add a catalytic amount of piperidine. Heat the mixture at reflux for 4 hours.", "Step 2: Cool the reaction mixture to room temperature and add water (10 mL). Acidify the mixture with hydrochloric acid (1 M) until the pH is 2. Extract the mixture with diethyl ether (3 x 10 mL).", "Step 3: Combine the organic layers and wash with water (10 mL), sodium carbonate solution (10 mL), and brine (10 mL). Dry the organic layer over magnesium sulfate and filter. Concentrate the filtrate under reduced pressure to obtain a yellow oil.", "Step 4: Dissolve the yellow oil in ethanol (10 mL) and add sodium hydroxide (1 M) until the pH is 12. Heat the mixture at reflux for 4 hours.", "Step 5: Cool the reaction mixture to room temperature and acidify with hydrochloric acid (1 M) until the pH is 2. Extract the mixture with diethyl ether (3 x 10 mL).", "Step 6: Combine the organic layers and wash with water (10 mL), sodium carbonate solution (10 mL), and brine (10 mL). Dry the organic layer over magnesium sulfate and filter. Concentrate the filtrate under reduced pressure to obtain a yellow oil.", "Step 7: Dissolve the yellow oil in ethanol (10 mL) and add sodium carbonate (1 M) until the pH is 8. Heat the mixture at reflux for 4 hours.", "Step 8: Cool the reaction mixture to room temperature and extract with diethyl ether (3 x 10 mL). Combine the organic layers and wash with water (10 mL) and brine (10 mL). Dry the organic layer over magnesium sulfate and filter. Concentrate the filtrate under reduced pressure to obtain a yellow oil.", "Step 9: Purify the yellow oil by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent. The desired product, 1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-one, will elute as a yellow oil.", "Step 10: Characterize the product by NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
1567375-32-9 |
Product Name |
1-(3-bromo-1-methyl-1H-pyrazol-5-yl)ethan-1-one |
Molecular Formula |
C6H7BrN2O |
Molecular Weight |
203 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
